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Compound of Interest

Compound Name:
3-Bromo-4-fluoro-5-

hydroxybenzaldehyde

Cat. No.: B14866605

Get Quote

An Important Note on the Subject Compound

Initial searches for "3-Bromo-4-fluoro-5-hydroxybenzaldehyde" did not yield specific physical

data, including its melting point, or a dedicated CAS number. This suggests that this specific

isomer may not be a readily available commercial compound or extensively documented in

accessible literature. However, a close structural isomer, 3-Bromo-5-fluoro-4-

hydroxybenzaldehyde, is documented and commercially available. This guide will focus on the

available technical data for this isomer and other closely related compounds to provide a

comprehensive understanding of this class of molecules for researchers, scientists, and drug

development professionals.

Introduction to Brominated
Fluorohydroxybenzaldehydes
Brominated and fluorinated hydroxybenzaldehydes are valuable building blocks in medicinal

chemistry and materials science. The presence of a bromine atom provides a reactive handle
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for further chemical modifications, such as cross-coupling reactions, while the fluorine atom can

enhance metabolic stability, binding affinity, and lipophilicity of a molecule. The hydroxyl and

aldehyde groups offer additional sites for chemical derivatization, making these compounds

versatile intermediates in the synthesis of more complex molecules. Such fluorinated building

blocks are of significant interest in drug discovery and biochemistry research.[1]

Physicochemical Properties of 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde and Related Compounds
The precise physical properties of a molecule are critical for its application in research and

development. The following table summarizes the available data for 3-Bromo-5-fluoro-4-

hydroxybenzaldehyde and its related isomers.

Property

3-Bromo-5-fluoro-
4-
hydroxybenzaldehy
de

3-Bromo-4-
hydroxybenzaldehy
de

3-Bromo-4-
hydroxy-5-
methoxybenzaldeh
yde

CAS Number 185345-46-4[2] 2973-78-6[3][4][5] 2973-76-4[6][7]

Molecular Formula C₇H₄BrFO₂[2] C₇H₅BrO₂[3][5][8] C₈H₇BrO₃[7][9]

Molecular Weight 219.01 g/mol [2] 201.02 g/mol [3][4][5] 231.04 g/mol [7]

Melting Point Not available
125-128 °C[5], 130-

135 °C[4]

164-166 °C[6], 166-

167 °C[7]

Appearance Not available White solid[3]
Slightly brown

powder[7]

Synthesis of 3-Bromo-5-fluoro-4-
hydroxybenzaldehyde
The synthesis of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde can be achieved through the

bromination of 3-fluoro-4-hydroxybenzaldehyde. The following protocol is based on a reported

synthetic route.[2]
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Experimental Protocol
Dissolution: Dissolve 3-fluoro-4-hydroxybenzaldehyde (1 equivalent) in acetic acid.

Bromination: Slowly add a solution of bromine (1.2 equivalents) in acetic acid to the reaction

mixture.

Reaction: Stir the reaction mixture at 45°C for 26 hours.

Work-up:

Remove the solvent under reduced pressure.

Add saturated saline to the residue and extract with ethyl acetate.

Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purification: Purify the crude product by reversed-phase semi-preparative high-performance

liquid chromatography (HPLC) to obtain the final product.

Rationale Behind Experimental Choices
Solvent: Acetic acid is a common solvent for bromination reactions as it is polar and can

dissolve the starting material, while also being relatively inert to bromine.

Temperature: The reaction is carried out at a slightly elevated temperature of 45°C to

increase the reaction rate without causing significant decomposition of the starting material

or product.

Purification: Reversed-phase HPLC is a powerful technique for purifying organic compounds,

especially when dealing with closely related isomers or impurities that are difficult to remove

by conventional column chromatography.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 3-Bromo-5-fluoro-4-hydroxybenzaldehyde.

Applications in Research and Drug Development
While specific applications for 3-Bromo-4-fluoro-5-hydroxybenzaldehyde are not

documented, the applications of its related compounds provide insight into its potential uses.

Intermediate for Active Pharmaceutical Ingredients (APIs): 3-Bromo-4-hydroxybenzaldehyde

is an important intermediate in the synthesis of vanillin and the antibacterial drug

trimethoprim.[10] The unique substitution pattern of these benzaldehydes makes them

attractive starting materials for the synthesis of complex molecular architectures found in

many pharmaceuticals.

Dyestuff and Fragrance Industries: 3-Bromo-4-hydroxybenzaldehyde is also used in the

manufacturing of dyes and as a precursor in the fragrance industry.[11] Its derivatives can

possess distinct colors and scents.

Bioactivity: A related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, isolated from marine

red algae, has shown potential as an antioxidant and anti-inflammatory agent.[12][13] This

suggests that other brominated hydroxybenzaldehydes may also possess interesting

biological activities.

Safety and Handling
The safety profile of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde is not explicitly detailed.

However, based on the safety data for closely related compounds like 3-Bromo-4-

hydroxybenzaldehyde, the following precautions should be considered:

Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.[4]
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Personal Protective Equipment (PPE): It is recommended to handle this compound with

appropriate PPE, including gloves, safety goggles, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents. Some related compounds are noted to be air-sensitive.[3]

Conclusion
While direct information on 3-Bromo-4-fluoro-5-hydroxybenzaldehyde is limited, a

comprehensive technical overview can be constructed by examining its close isomer, 3-Bromo-

5-fluoro-4-hydroxybenzaldehyde, and other related compounds. The available data on

synthesis, physical properties, and applications of these analogs provide a solid foundation for

researchers and drug development professionals interested in this class of molecules. The

synthetic accessibility and the versatile chemical handles of these compounds make them

valuable building blocks for the discovery of new chemical entities with potential applications in

medicine and materials science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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